Cas no 1283109-72-7 (3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one)

• Product Name: 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one
• CAS No: 1283109-72-7
• MF: C₁₇H₁₀F₃NO₂
• MW: 317.262014865875
• MDL: MFCD21091976
• CID: 4566485
• PubChem ID: 52903769
• Update Time: 2025-06-18

3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-4-(3,4-difluorophenyl)-6-fluoroquinolin-2(1H)-one
• 2(1H)-Quinolinone, 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-
• 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one

• MDL： MFCD21091976
• Inchi： 1S/C17H10F3NO2/c1-8(22)15-16(9-2-4-12(19)13(20)6-9)11-7-10(18)3-5-14(11)21-17(15)23/h2-7H,1H3,(H,21,23)
• InChI Key： XJLOXDSPXWORBG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(C2=CC=C(F)C(F)=C2)=C(C(C)=O)C1=O

Computed Properties

• Exact Mass: 317.066
• Monoisotopic Mass: 317.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Additional information on 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one

3-Acetyl-4-(3,4-Difluorophenyl)-6-Fluoro-1,2-Dihydroquinolin-2-One (CAS No. 1283109-72-7): A Comprehensive Overview

3-Acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one (CAS No. 1283109-72-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, belongs to the class of quinolones and is characterized by its unique structural features and potential biological activities. The presence of multiple fluorine atoms and the acetyl group contributes to its distinct chemical properties and biological profile.

The molecular structure of 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one (CAS No. 1283109-72-7) is composed of a quinoline core with a 3-acetyl substituent, a 4-(3,4-difluorophenyl) group, and a 6-fluoro substituent. These functional groups play crucial roles in determining the compound's reactivity, solubility, and pharmacological properties. The fluorine atoms, in particular, enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one in the treatment of various diseases. One notable area of research is its antimicrobial activity. Quinolones are well-known for their broad-spectrum antibacterial properties, and this compound has shown promising results in inhibiting the growth of both Gram-positive and Gram-negative bacteria. The presence of multiple fluorine atoms enhances its ability to penetrate bacterial cell walls and disrupt essential cellular processes.

In addition to its antimicrobial properties, 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of topoisomerase II, an enzyme critical for DNA replication and repair. By targeting this enzyme, the compound can induce DNA damage and apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic properties of 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one have also been studied extensively. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are focusing on specific indications such as bacterial infections and certain types of cancer. The outcomes of these trials will provide valuable insights into the potential clinical applications of this compound.

The synthesis of 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 4-chloroacetylacetone with 3,4-difluorobenzaldehyde followed by cyclization to form the quinoline core. Subsequent fluorination at the 6-position completes the synthesis process. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a commercial scale.

The potential applications of 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one extend beyond its primary therapeutic uses. Researchers are exploring its utility as a lead compound for developing new drugs with improved pharmacological profiles. For example, modifications to the acetyl group or the fluorine substituents can be made to enhance specific biological activities or reduce side effects. These efforts aim to optimize the compound's therapeutic index and broaden its clinical utility.

In conclusion, 3-acetyl-4-(3,4-difluorophenyl)-6-fluoro-1,2-dihydroquinolin-2-one (CAS No. 1283109-72-7) represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure confers favorable biological properties that make it suitable for treating bacterial infections and certain types of cancer. Ongoing research and clinical trials will further elucidate its potential benefits and guide its future development as a valuable pharmaceutical product.